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Compound of Interest

Compound Name: 2,2-Dimethylbut-3-enoic acid

Cat. No.: B125812 Get Quote

A Researcher's Guide to Safely Handling 2,2-
Dimethylbut-3-enoic Acid
Navigating the complexities of novel chemical compounds is the cornerstone of innovation in

drug development and scientific research. Yet, the pursuit of discovery must be anchored in an

unwavering commitment to safety. This guide provides essential, field-proven protocols for the

safe handling, use, and disposal of 2,2-Dimethylbut-3-enoic acid (CAS: 10276-09-2), a

corrosive organic acid. Our objective is to empower you, our scientific partners, with the

knowledge to manage this reagent effectively and safely, ensuring both personal well-being

and the integrity of your research.

Understanding the Hazard: Why Caution is Critical
2,2-Dimethylbut-3-enoic acid is classified as a corrosive substance.[1] The primary danger

associated with this chemical is its ability to cause severe skin burns and serious eye damage.

[1] The Globally Harmonized System (GHS) classification for this compound includes the

hazard statement H314, underscoring its potential to inflict significant tissue damage upon

contact.[1] Some data also suggests it may cause skin, eye, and respiratory irritation.

Therefore, all handling procedures must be designed to prevent any direct contact with the

body.

Chemical and Physical Properties Overview:
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Property Value Source

CAS Number 10276-09-2 [2]

Molecular Formula C6H10O2 [2][3]

Molecular Weight 114.14 g/mol [1][2]

Appearance Colorless liquid or solid [3]

Boiling Point 185°C [2]

Melting Point -6°C [2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling 2,2-Dimethylbut-3-
enoic acid. The following table outlines the minimum required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB91256159_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB91256159_EN.htm
https://cymitquimica.com/cas/10276-09-2/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethyl-3-butenoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB91256159_EN.htm
https://cymitquimica.com/cas/10276-09-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB91256159_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB91256159_EN.htm
https://www.benchchem.com/product/b125812?utm_src=pdf-body
https://www.benchchem.com/product/b125812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Rationale and
Specifications

Eyes/Face
Chemical safety goggles and a

face shield

Standard safety glasses are

insufficient. Goggles provide a

seal against splashes, while

the face shield offers an

additional layer of protection

for the entire face.[4][5]

Hands
Chemical-resistant gloves

(Butyl or Neoprene rubber)

Given the corrosive nature of

the acid, gloves made of

materials like butyl or

neoprene rubber are

recommended. Always inspect

gloves for any signs of

degradation or perforation

before use.[6]

Body
Flame-retardant lab coat and a

chemical-resistant apron

A lab coat protects against

incidental contact. A chemical-

resistant apron worn over the

lab coat provides a necessary

barrier against spills of

corrosive liquids.[5][7]

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[6]

Respiratory
Use in a certified chemical

fume hood

A fume hood is the primary

engineering control to prevent

inhalation of corrosive vapors.

[6][8] For situations where a

hood is not feasible, a

respirator with an appropriate

acid gas cartridge may be

necessary, following a formal

respiratory protection program.
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Operational Plan: From Receipt to Use
A systematic approach to handling 2,2-Dimethylbut-3-enoic acid minimizes the risk of

exposure.

Receiving and Storage
Inspect on Arrival: Upon receipt, visually inspect the container for any signs of damage or

leaks.

Segregated Storage: Store 2,2-Dimethylbut-3-enoic acid in a dedicated, well-ventilated

corrosives cabinet.[8] It should be stored away from incompatible materials, especially

bases, oxidizing agents, and reducing agents.

Secondary Containment: Always store the primary container within a secondary container,

such as a polyethylene tray, that can hold the entire volume of the chemical in case of a leak.

[6]

Eye-Level Storage: Never store corrosive chemicals above eye level to prevent accidental

dropping and splashing.[5][8]

Handling and Use Protocol
The following workflow outlines the essential steps for safely handling 2,2-Dimethylbut-3-
enoic acid.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Prepare Spill Kit

Transport in Secondary Container

Dispense Slowly and Carefully

Securely Cap Original Container

Decontaminate Work Area

Dispose of Waste

Doff PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,2-Dimethyl-3-butenoic acid | C6H10O2 | CID 139122 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2,2-dimethylbut-3-enoic acid CAS#: 10276-09-2 [m.chemicalbook.com]

3. CAS 10276-09-2: 2,2-dimethylbut-3-enoic acid | CymitQuimica [cymitquimica.com]

4. actenviro.com [actenviro.com]

5. chemsafe.ie [chemsafe.ie]

6. 8.9 Corrosives [ehs.cornell.edu]

7. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]

8. seton.co.uk [seton.co.uk]

To cite this document: BenchChem. [Personal protective equipment for handling 2,2-
Dimethylbut-3-enoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125812#personal-protective-equipment-for-handling-
2-2-dimethylbut-3-enoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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